Cas no 90906-88-0 (Ethanol,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohepten-1-ylidene]-)

• Product Name: Ethanol,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohepten-1-ylidene]-
• CAS No: 90906-88-0
• MF: C₂₂H₃₂O
• MW: 312.488886833191
• CID: 804427
• PubChem ID: 6439887
• Update Time: 2025-04-19

Ethanol,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohepten-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohepten-1-ylidene]-
• (2E)-2-[(4E)-4-[(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-ylidene]cyclohept-2-en-1-ylidene]ethanol
• 4-(1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-(propenylidene)-2-cyclohepten-1-ylidene)ethanol
• 90906-88-0
• Ethanol, 2-(4-(1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propenylidene)-2-cyclohepten-1-ylidene)-
• Mtcpce

• Inchi： 1S/C22H32O/c1-17(20-9-5-8-19(11-12-20)14-16-23)10-13-21-18(2)7-6-15-22(21,3)4/h10-14,23H,5-9,15-16H2,1-4H3/b13-10+,19-14+,20-17+
• InChI Key： RKLYJCXXRNLLBN-OSNZJWSISA-N
• SMILES： OC/C=C1/C=C/C(/CCC/1)=C(\C)/C=C/C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 312.245316
• Monoisotopic Mass: 312.245316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.032
• Boiling Point: 459.5°Cat760mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.599